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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of coincidence measurement techniques

as applied to the study of the radioactive isotope Carbon-15 (¹⁵C). The information compiled is

intended to guide researchers in designing and executing experiments to investigate the decay

properties of ¹⁵C, a neutron-rich isotope of significant interest in nuclear structure physics.

While not directly used in drug development, the techniques and data herein are valuable for

professionals in related fields requiring precise measurements of radionuclide decay.

Introduction to Carbon-15 and its Decay
Carbon-15 is an unstable isotope of carbon with a half-life of approximately 2.449 seconds.[1]

It undergoes 100% beta-minus (β⁻) decay, transforming into the stable isotope Nitrogen-15

(¹⁵N).[1] This process involves the conversion of a neutron into a proton within the ¹⁵C nucleus,

with the emission of a beta particle (an electron) and an electron antineutrino. The total energy

released in this decay, known as the Q-value, is 9.7717 MeV.

The decay of ¹⁵C can proceed to the ground state or various excited states of ¹⁵N. When an

excited state is populated, it de-excites by emitting one or more gamma rays. In cases where

the excitation energy of the ¹⁵N daughter nucleus is above the neutron separation energy, beta-

delayed neutron emission can occur, though this is a less probable decay branch for ¹⁵C.
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Coincidence measurement techniques are essential for unambiguously identifying and

quantifying these decay pathways.

Coincidence Measurement Techniques
Coincidence measurement is a powerful experimental technique used to detect two or more

simultaneous or near-simultaneous events. In the context of ¹⁵C decay, this typically involves

detecting a beta particle in coincidence with a subsequent gamma ray (β-γ coincidence) or a

beta particle in coincidence with a delayed neutron (β-n coincidence). This method significantly

reduces background noise and allows for the clear identification of correlated decay events.

Beta-Gamma (β-γ) Coincidence Spectroscopy
This is the most common coincidence technique used to study the decay of ¹⁵C. It is

instrumental in constructing the decay scheme by establishing the temporal relationship

between the emitted beta particles and the subsequent gamma rays from the de-excitation of

the ¹⁵N daughter nucleus.

Beta-Delayed Neutron (β-n) Coincidence Spectroscopy
For neutron-rich nuclei like ¹⁵C, it is possible for the beta decay to populate states in the

daughter nucleus that are energetic enough to emit a neutron. Detecting the beta particle and

the subsequent neutron in coincidence provides a clear signature of this decay mode and

allows for the determination of the beta-delayed neutron emission probability (Pn).

Quantitative Data from Carbon-15 Decay Studies
The following tables summarize the key quantitative data obtained from experimental studies of

¹⁵C decay, primarily from the work of Alburger and Millener (1979).

Table 1: Nuclear Properties of Carbon-15
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Property Value Reference

Half-life (t₁/₂) 2.449 ± 0.005 s [1]

Decay Mode 100% β⁻ [1]

Q-value (β⁻) 9.7717 MeV

Spin and Parity (Jπ) 1/2⁺

Table 2: Beta Decay Branches of Carbon-15

Decay to ¹⁵N state
(keV)

Jπ of ¹⁵N state
Branching Ratio
(%)

log ft

0 (Ground State) 1/2⁻ 36.8 ± 0.8 5.99 ± 0.03

5270.54 5/2⁺ < 0.03 > 8.0

5298.87 1/2⁺ 63.2 ± 0.8 4.11 ± 0.01

6323.90 3/2⁻ < 0.04 > 8.0

7155.1 5/2⁻ < 0.03 > 8.4

7300.3 3/2⁺ 0.048 ± 0.005 6.48 ± 0.05

7566 7/2⁻ < 0.02 > 8.6

8312.7 3/2⁺ 0.23 ± 0.02 5.48 ± 0.04

8571 (1/2⁺, 3/2⁺) 0.021 ± 0.004 6.31 ± 0.08

9050 (3/2⁻) < 0.01 > 8.2

9152.0 (3/2⁺) 0.013 ± 0.003 6.3 ± 0.1

9155.2 (5/2⁻) < 0.01 > 8.3

9223 (7/2⁺) < 0.01 > 8.2

Data sourced from the TUNL Nuclear Data Evaluation Project, based on Alburger and Millener

(1979).[1][2]
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Table 3: Gamma-Ray Energies and Intensities from ¹⁵C Decay

Energy (keV) Intensity (%) Originating ¹⁵N Level (keV)

1887.6 0.23 ± 0.02 7155.1 → 5270.54

1976.8 0.048 ± 0.005 7300.3 → 5323.5

2982.4 0.23 ± 0.02 8312.7 → 5323.5

3240 0.021 ± 0.004 8571 → 5323.5

3853.1 0.013 ± 0.003 9152.0 → 5298.87

5270.5 < 0.03 5270.54 → 0

5298.9 63.2 ± 0.8 5298.87 → 0

7300.3 < 0.01 7300.3 → 0

8312.7 < 0.01 8312.7 → 0

Intensities are given per 100 decays of ¹⁵C. Data requires confirmation from the primary

literature for precise intensity values.

Table 4: Beta-Delayed Neutron Emission Data for Carbon-15

Parameter Value Reference

Pn (Probability of β-delayed

neutron emission)

Not experimentally observed;

theoretical predictions are very

low.

Experimental Protocols
Protocol for Beta-Gamma (β-γ) Coincidence
Spectroscopy of ¹⁵C
Objective: To measure the energies and intensities of gamma rays emitted in the decay of ¹⁵C

in coincidence with beta particles, and to establish the decay scheme of ¹⁵C.
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Materials:

Tandem Van de Graaff accelerator or other suitable facility for producing ¹⁵C.

¹³C enriched target.

Triton beam.

Plastic scintillator detector for beta particle detection.

High-purity Germanium (HPGe) or Ge(Li) detector for gamma-ray detection.

Standard NIM (Nuclear Instrument Module) electronics for signal processing (preamplifiers,

amplifiers, constant fraction discriminators, coincidence unit, time-to-amplitude converter).

Multi-channel analyzer (MCA) and data acquisition system.

Standard calibration sources (e.g., ⁶⁰Co, ¹³⁷Cs, ²²Na).

Methodology:

Production of ¹⁵C:

The ¹⁵C isotope is typically produced via the ¹³C(t,p)¹⁵C reaction.

A triton beam from the accelerator is directed onto a ¹³C-enriched target.

The reaction products, including ¹⁵C, are transported to a shielded counting area. A

"rabbit" system can be used for rapid transport of the irradiated target.

Detector Setup:

Position the plastic scintillator close to the collection point of the ¹⁵C sample to maximize

beta detection efficiency.

Place the HPGe/Ge(Li) detector at a suitable distance and angle (e.g., 90 degrees to the

beta detector) to detect the emitted gamma rays.
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Ensure adequate lead or tungsten shielding around the detectors to minimize background

radiation.

Electronics and Data Acquisition:

The output signal from the plastic scintillator is processed to provide a "start" signal for the

coincidence timing.

The signal from the germanium detector provides the "stop" signal.

A time-to-amplitude converter (TAC) measures the time difference between the beta and

gamma events. A peak in the TAC spectrum indicates true coincidence events.

The energy signal from the germanium detector is recorded only when it is in coincidence

with a signal from the beta detector (as determined by the coincidence unit).

The coincidence gamma-ray spectrum is accumulated on the MCA.

Calibration:

Perform energy and efficiency calibrations of the gamma-ray detector using standard

radioactive sources with well-known gamma-ray energies and intensities.

Data Analysis:

Analyze the peaks in the coincidence gamma-ray spectrum to determine their energies

and intensities.

Use the calibrated efficiency of the detector to determine the absolute gamma-ray

emission probabilities.

Construct the decay scheme of ¹⁵C by placing the observed gamma transitions between

the energy levels of ¹⁵N, consistent with the beta-feeding intensities.

Visualizations
Carbon-15 Beta Decay Scheme
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¹⁵C (t½ = 2.449 s)
Jπ = 1/2⁺

Qβ⁻ = 9.7717 MeV

¹⁵N (g.s.)
Jπ = 1/2⁻

 β⁻ 36.8%
log ft = 5.99

5298.9 keV
Jπ = 1/2⁺

 β⁻ 63.2%
log ft = 4.11

7300.3 keV
Jπ = 3/2⁺

 β⁻ 0.048%
log ft = 6.48

8312.7 keV
Jπ = 3/2⁺

 β⁻ 0.23%
log ft = 5.48

8571 keV
Jπ = (1/2⁺, 3/2⁺)

 β⁻ 0.021%
log ft = 6.31

9152.0 keV
Jπ = (3/2⁺)

 β⁻ 0.013%
log ft = 6.3

 γ 5298.9 keV

 γ 2001.4 keV  γ 3013.8 keV  γ 3272.1 keV  γ 3853.1 keV

Click to download full resolution via product page

Caption: Simplified decay scheme of Carbon-15.

Experimental Workflow for β-γ Coincidence
Measurement
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Caption: Workflow for β-γ coincidence spectroscopy of ¹⁵C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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